1-(2,4-Dihydroxy-3-((2-methylpiperidin-1-yl)methyl)phenyl)-2-(4-methoxyphenyl)ethanone

• IUPAC Name: 1-[2,4-dihydroxy-3-[(2-methylpiperidin-1-yl)methyl]phenyl]-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C22H27NO4/c1-15-5-3-4-12-23(15)14-19-20(24)11-10-18(22(19)26)21(25)13-16-6-8-17(27-2)9-7-16/h6-11,15,24,26H,3-5,12-14H2,1-2H3
• InChI Key: YJLKVMWNBKNLPH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=C(C=CC(=C2O)C(=O)CC3=CC=C(C=C3)OC)O
• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One notable approach is the reaction of 3-(4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde with hydroxylamine hydrochloride in glacial acetic acid. This reaction yields 5-methyl-2-phenylpyrazolo[3′,4′:4,5]pyrano[3,2-c]quinoline-4,11(2H,5H)-dione (Scheme 100) .

Scientific Research Applications

Polymers and Material Science

Research on polymers derived from similar compounds has explored the synthesis and properties of nematic polyurethanes. These studies are pivotal for understanding the material's thermal stability and structural characteristics, such as their semicrystalline nature and nematic melt behavior. Such materials have potential applications in advanced technologies, including liquid crystal displays and other electronic devices due to their unique thermal and optical properties (Kricheldorf & Awe, 1989).

Analytical Chemistry

The compound's analogs have been instrumental in analytical chemistry for the identification and structural analysis of new substances. For instance, the discovery of new cannabimimetic compounds through the analysis of herbal products showcases the critical role of advanced analytical techniques, including GC-MS and LC-MS, in forensic and pharmaceutical sciences (Uchiyama, Kikura-Hanajiri, & Goda, 2011).

Organic Synthesis

In the realm of organic synthesis, the study and manipulation of similar compounds have led to the development of novel synthetic pathways and the exploration of their chemical behavior under various conditions. These investigations are crucial for the synthesis of complex molecules that could have applications in drug development, materials science, and catalysis (Dallakian, Benoni, Schäfer, & Budzikiewicz, 1998).

Crystallography and Structural Chemistry

The determination of the crystal structure of related compounds enhances our understanding of molecular interactions and bonding. This knowledge is vital for the design of new materials with specific properties, such as enhanced stability, catalytic activity, or electronic characteristics. Studies in this area contribute significantly to the fields of material science and nanotechnology (Rao, Cui, & Zheng, 2014).

Future Directions

: Synthetic approach reference